Cas no 64838-54-6 (L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)-)

• Product Name: L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)-
• CAS No: 64838-54-6
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 415526
• PubChem ID: 12877547
• Update Time: 2025-04-19

L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)-
• (S)-(-)-1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
• 1-(3-mercapto-2-methylpropanoyl)-L-proline
• 1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
• FAKRSMQSSFJEIM-MLWJPKLSSA-N
• AKOS015894850
• 64838-54-6
• 1-[3-mercapto-2-methylpropanoyl]-L-proline
• SCHEMBL675797
• 1-(2-Methyl-3-sulfanylpropanoyl)-L-proline
• (S)-(-)-1-(3-Mercapto-2-methylpropionyl)-L-proline
• (S)-1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
• DTXSID80512156

• Inchi： 1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)/t6?,7-/m0/s1
• InChI Key： FAKRSMQSSFJEIM-MLWJPKLSSA-N
• SMILES： SCC(C)C(N1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų